molecular formula C17H13N3 B8622564 5-(1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline

5-(1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline

Cat. No.: B8622564
M. Wt: 259.30 g/mol
InChI Key: VSJOEPNUQOKSEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline is a useful research compound. Its molecular formula is C17H13N3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H13N3

Molecular Weight

259.30 g/mol

IUPAC Name

5-(1-methylpyrrolo[2,3-b]pyridin-3-yl)isoquinoline

InChI

InChI=1S/C17H13N3/c1-20-11-16(15-6-3-8-19-17(15)20)14-5-2-4-12-10-18-9-7-13(12)14/h2-11H,1H3

InChI Key

VSJOEPNUQOKSEI-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C2=C1N=CC=C2)C3=CC=CC4=C3C=CN=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

53 mg (0.216 mmol) of 5-(1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline are added to a suspension, kept under an argon atmosphere, of 26 mg (0.65 mmol) of sodium hydride, (60% suspension in paraffin oil) in 1 ml of DMF, and the reaction mixture is stirred at room temperature for 1 hour. 18 μl (0.65 mmol) of iodomethane are then added, and the reaction mixture is stirred at room temperature for a further 17 hours. 0.5 ml of methanol is then added, and the reaction mixture is subsequently evaporated in vacuo. The residue is chromatographed on a silica-gel column with dichloromethane/methanol as eluent, giving 5-(1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)isoquinoline as colourless solid; MS (EI): 259 [M]+;
Quantity
53 mg
Type
reactant
Reaction Step One
Quantity
26 mg
Type
reactant
Reaction Step Two
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
18 μL
Type
reactant
Reaction Step Four
Quantity
0.5 mL
Type
reactant
Reaction Step Five
[Compound]
Name
paraffin
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
Quantity
1 mL
Type
solvent
Reaction Step Seven

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